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Compound of Interest

Compound Name: Isononyl alcohol

Cat. No.: B036306

An In-depth Technical Guide to the Production of Isononyl Alcohol from Butene Dimerization
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the industrial synthesis of isononyl
alcohol (INA), a crucial precursor for plasticizers and surfactants. The process begins with the
dimerization of butene to form a mixture of octene isomers, followed by hydroformylation (the
0Xo0 process) to produce nonanal, and subsequent hydrogenation to yield the final isononyl
alcohol product.

Overall Process Workflow

The production of isononyl alcohol is a multi-step process that transforms C4 olefins into a C9
alcohol. The primary stages are:

« Butene Dimerization: Butene isomers are catalytically dimerized to form a mixture of C8
olefins, primarily octenes and methylheptenes.

o Hydroformylation (Oxo Process): The C8 olefin mixture reacts with synthesis gas (syngas, a
mixture of carbon monoxide and hydrogen) to form C9 aldehydes (nonanal isomers).

o Hydrogenation: The C9 aldehydes are reduced with hydrogen to produce the corresponding
isononyl alcohol isomers.
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 Purification: The crude isononyl alcohol is purified, typically through distillation, to meet
commercial specifications.

Fig. 1: Overall process flow for isononyl alcohol production.

Step 1: Butene Dimerization

The initial step involves the dimerization of a butene-rich C4 stream to produce a mixture of C8
isomers. This reaction is critical as the structure of the resulting octene isomers influences the

final properties of the isononyl alcohol. Both homogeneous and heterogeneous catalysts are

employed in industrial processes.

The primary reaction is:
2 CaHs — CsHie

This process yields a variety of isomers, including n-octenes, methylheptenes, and
dimethylhexenes. The selectivity towards less branched isomers is often desirable.

 To cite this document: BenchChem. [Production of isononyl alcohol from butene
dimerization.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b036306#production-of-isononyl-alcohol-from-butene-
dimerization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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